Cas no 86938-08-1 (L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester)

• Product Name: L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester
• CAS No: 86938-08-1
• MF: C₁₁H₁₈NO₆
• MW: 260.26372385025
• CID: 660130
• PubChem ID: 71413625
• Update Time: 2025-04-19

L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester
• (3S)-4-ethoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
• (3S)-3-[(tert-Butoxycarbonyl)amino]-4-ethoxy-4-oxobutanoate
• BBIUPIWGRMICDJ-ZETCQYMHSA-M
• t-butoxycarbonyl-(S)-aspartic acid, alpha-ethyl ester
• 86938-08-1
• t-butoxycarbonyl(S)-aspartic acid, alpha-ethyl ester
• DTXSID00833138

• Inchi： 1S/C11H19NO6/c1-5-17-9(15)7(6-8(13)14)12-10(16)18-11(2,3)4/h7H,5-6H2,1-4H3,(H,12,16)(H,13,14)/p-1/t7-/m0/s1
• InChI Key： BBIUPIWGRMICDJ-ZETCQYMHSA-M
• SMILES： O(C(N[C@H](C(=O)OCC)CC(=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.11341229g/mol
• Monoisotopic Mass: 260.11341229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų